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Compound of Interest

Compound Name: Clathrin-IN-3

Cat. No.: B606716 Get Quote

For Immediate Release

This technical whitepaper provides a comprehensive overview of the chemical and biological

properties of Clathrin-IN-3 (also known as Compound 25), a potent and specific inhibitor of

clathrin-mediated endocytosis (CME). Designed for researchers, scientists, and drug

development professionals, this document details the compound's mechanism of action,

physicochemical properties, synthesis, and the experimental protocols used for its

characterization.

Core Chemical Properties
Clathrin-IN-3, systematically named 3-Sulfo-N-benzyl-1,8-naphthalimide, potassium salt, is a

small molecule inhibitor identified through focused library development. Its core function is the

specific disruption of a key protein-protein interaction (PPI) in the CME pathway.

Physicochemical Data
The following table summarizes the key computed chemical properties of Clathrin-IN-3.
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Property Value Source

IUPAC Name

potassium;2-benzyl-1,3-

dioxobenzo[de]isoquinoline-5-

sulfonate

PubChem

Synonyms
Clathrin-IN-3, Compound 25,

Clathrin-IN-25, Pitstop® 1-25
MedChemExpress, PubChem

CAS Number 1419321-16-6 PubChem

Molecular Formula C₁₉H₁₂KNO₅S PubChem

Molecular Weight 405.5 g/mol PubChem

Exact Mass 405.00732514 Da PubChem

Topological Polar Surface Area 103 Å² PubChem

Rotatable Bond Count 3 PubChem

Hydrogen Bond Donor Count 0 PubChem

Hydrogen Bond Acceptor

Count
5 PubChem

Complexity 685 PubChem

Mechanism of Action: Targeting the Clathrin Hub
Clathrin-mediated endocytosis is a vital cellular process orchestrated by the assembly of a

clathrin coat on the plasma membrane. The clathrin heavy chain's N-terminal domain (TD) acts

as a crucial hub, binding to various accessory proteins that contain "clathrin-box" motifs. One of

the most important of these interactions is with amphiphysin.

Clathrin-IN-3 functions as a direct competitive inhibitor of the PPI between the clathrin terminal

domain and amphiphysin. By occupying a key binding site on the clathrin TD, it prevents the

recruitment of amphiphysin and other essential accessory proteins, thereby stalling the

maturation and internalization of clathrin-coated pits. Docking studies have rationalized the

structure-activity relationship, indicating that the N-benzyl-1,8-naphthalimide scaffold fits snugly

into a binding pocket on the clathrin TD.
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1,8-Naphthalic Anhydride

3-Sulfo-1,8-naphthalic
anhydride potassium salt

  i) Fuming H₂SO₄ (30% SO₃), 90°C
  ii) Saturated aq. KCl

Clathrin-IN-3
(3-Sulfo-N-benzyl-1,8-

naphthalimide, potassium salt)

Benzylamine, Ethanol,
TEA, 100°C
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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